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Compound of Interest

Compound Name:
S-Adenosyl-L-methionine disulfate

tosylate

Cat. No.: B1141428 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal

of S-Adenosyl-L-methionine disulfate tosylate, a compound that requires careful

management due to its hazardous properties.

S-Adenosyl-L-methionine disulfate tosylate is classified as a corrosive material that can

cause severe skin burns and eye damage.[1][2] Inhalation or ingestion of the substance may

also be harmful.[1] Adherence to the following safety and disposal protocols is therefore critical.

Key Safety and Hazard Information
A summary of essential safety data for S-Adenosyl-L-methionine disulfate tosylate is

presented below. This information is compiled from various safety data sheets (SDS) and

should be consulted before handling the compound.
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Parameter Value / Information Source

CAS Number 97540-22-2 [1][2][3]

GHS Classification

Skin Corrosion (Category 1B),

Serious Eye Damage

(Category 1)

[1][2]

Signal Word Danger [1][2]

Hazard Statements

H314: Causes severe skin

burns and eye damage. H318:

Causes serious eye damage.

May cause respiratory

irritation.

[1][2][4]

Personal Protective Equipment

(PPE)

Protective gloves, protective

clothing, eye protection (safety

glasses with side-shields or

goggles), face protection. A

NIOSH (US) or EN 166 (EU)

approved respirator may be

necessary if dust is generated.

[3][5][6][7]

First Aid Measures

Inhalation: Move to fresh air. If

not breathing, give artificial

respiration. Skin Contact:

Immediately wash off with

soap and plenty of water. Eye

Contact: Rinse cautiously with

water for several minutes.

Ingestion: Do NOT induce

vomiting. Rinse mouth with

water. In all cases, consult a

physician.

[1][2][5][6]

Step-by-Step Disposal Protocol
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The recommended procedure for the disposal of S-Adenosyl-L-methionine disulfate
tosylate, including waste and contaminated materials, is as follows:

Waste Identification and Segregation:

Identify all waste containing S-Adenosyl-L-methionine disulfate tosylate. This includes

unused product, reaction byproducts, and contaminated materials such as personal

protective equipment (PPE), spill cleanup materials, and empty containers.

Segregate this waste from other laboratory waste streams to prevent accidental mixing

with incompatible substances.

Containerization and Labeling:

Place the waste in a suitable, closed, and properly labeled container.[5][6]

The label should clearly identify the contents as "Hazardous Waste: S-Adenosyl-L-
methionine disulfate tosylate" and include the appropriate hazard pictograms (e.g.,

corrosive).

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.[5][7]

The storage area should be cool and dry.[5]

Arranging for Professional Disposal:

It is imperative to contact a licensed professional waste disposal service for the final

disposal of this material.[1][6] Do not attempt to dispose of this chemical through standard

laboratory or municipal waste systems.

Inform the disposal company of the nature of the waste to ensure they can handle it

appropriately.

Approved Disposal Methods:
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The recommended method of disposal is through a licensed chemical destruction plant.[5]

[7]

This may involve dissolving or mixing the material with a combustible solvent and burning

it in a chemical incinerator equipped with an afterburner and flue gas scrubber.[1][5]

Disposal of Contaminated Packaging:

Contaminated packaging should be treated as hazardous waste and disposed of in the

same manner as the unused product.[1]

Alternatively, packaging may be punctured to render it unusable for other purposes before

disposal in a sanitary landfill, if permitted by local regulations.[5]

Important Considerations:

Do not discharge S-Adenosyl-L-methionine disulfate tosylate or its containers into sewer

systems, drains, or watercourses.[1][5]

Always handle this compound in a well-ventilated area, preferably within a fume hood, to

avoid the formation and inhalation of dust and aerosols.[5][6]

In the event of a spill, use personal protective equipment, avoid creating dust, sweep up the

material, and place it in a suitable closed container for disposal.[1][6]

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of S-Adenosyl-L-
methionine disulfate tosylate.
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Waste Generation
(Unused product, contaminated PPE, etc.)

Consult Safety Data Sheet (SDS)
and Local Regulations

Segregate and Store Waste
in Labeled, Closed Containers

Contact Licensed Professional
Waste Disposal Service

Package Waste for Pickup
(Follow Transporter's Instructions)

Final Disposal
(Chemical Incineration)

Maintain Disposal Records

Click to download full resolution via product page

Disposal Workflow for S-Adenosyl-L-methionine disulfate tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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